Cas no 110674-74-3 (1,4,9-trioxaspiro[4.6]undecan-8-one)

1,4,9-Trioxaspiro[4.6]undecan-8-one is a cyclic ketone featuring a spiro-fused 1,4,9-trioxa ring system, which imparts unique reactivity and stability. Its structure combines a ketal-protected carbonyl group with a spirocyclic framework, making it a versatile intermediate in organic synthesis. The compound is particularly valued for its ability to participate in selective transformations, including nucleophilic additions and ring-opening reactions, while maintaining steric and electronic control. Its rigid spiro architecture enhances stereochemical precision in complex molecule construction. This compound is useful in pharmaceutical and fine chemical applications, where its stability and functional group compatibility are advantageous.
1,4,9-trioxaspiro[4.6]undecan-8-one structure
110674-74-3 structure
Product Name:1,4,9-trioxaspiro[4.6]undecan-8-one
CAS No:110674-74-3
MF:C8H12O4
MW:172.178483009338
CID:1194850
PubChem ID:397423
Update Time:2025-05-22

1,4,9-trioxaspiro[4.6]undecan-8-one Chemical and Physical Properties

Names and Identifiers

    • 1,4,8-Trioxaspiro[4.6]undecan-9-one
    • 1,4,9-trioxaspiro[4.6]undecan-8-one
    • CHEMBL2001859
    • NSC705169
    • NSC-705169
    • NCI60_037580
    • 110674-74-3
    • DB-180536
    • DTXSID00327941
    • SCHEMBL847110
    • Inchi: 1S/C8H12O4/c9-7-1-2-8(3-4-10-7)11-5-6-12-8/h1-6H2
    • InChI Key: JTSACWLMMPZTEH-UHFFFAOYSA-N
    • SMILES: O1CCOC21CCOC(CC2)=O

Computed Properties

  • Exact Mass: 172.07356
  • Monoisotopic Mass: 172.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76

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Additional information on 1,4,9-trioxaspiro[4.6]undecan-8-one

1,4,9-Trioxaspiro[4.6]undecan-8-one: A Comprehensive Overview

1,4,9-Trioxaspiro[4.6]undecan-8-one, identified by the CAS number 110674-74-3, is a unique organic compound with a spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two or more rings joined at a single atom. The molecule consists of a spiro system formed by a six-membered ring and a four-membered ring, with three oxygen atoms strategically positioned at the 1, 4, and 9 positions. The presence of these oxygen atoms introduces interesting electronic and steric properties, making this compound a subject of interest in various fields of chemistry.

The structure of 1,4,9-trioxaspiro[4.6]undecan-8-one is further distinguished by the ketone group at the 8-position. This functional group plays a crucial role in determining the compound's reactivity and potential applications. Recent studies have highlighted the importance of such spirocyclic ketones in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

In terms of physical properties, 1,4,9-trioxaspiro[4.6]undecan-8-one exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is around 222 g/mol, and it has a density of 1.3 g/cm³. These properties make it suitable for various synthetic transformations under different reaction conditions.

The synthesis of 1,4,9-trioxaspiro[4.6]undecan-8-one typically involves multi-step processes that include cyclization reactions and functional group transformations. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation, reducing both time and cost while improving yield.

Applications

1,4,9-Trioxaspiro[4.6]undecan-8-one has found applications in several areas due to its unique structural features and reactivity:

  • Pharmaceuticals: The compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications.
  • Catalysis: Its spirocyclic structure makes it an effective ligand in transition metal-catalyzed reactions.
  • Polymer Science: The compound is being explored as a building block for advanced polymer materials with tailored properties.

Latest Research Findings

In recent years, researchers have focused on leveraging the unique properties of 1,4,9-trioxaspiro[4.6]undecan-8-one for innovative applications:

  • Bioactivity: Studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities.
  • Sustainable Synthesis: Green chemistry approaches have been developed to synthesize this compound using renewable resources.
  • Nano-materials: The compound has been utilized as a precursor for the formation of novel nanostructured materials with potential applications in electronics and energy storage.

In conclusion, CAS No. 110674-74-3, or 1,4,9-trioxaspiro[4.6]undecan-8-one strong>, stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity continue to drive cutting-edge research and development efforts worldwide.

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